Cas no 2034467-26-8 (N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 2034467-26-8
• MF: C₁₄H₁₈N₆O₂S
• MW: 334.396720409393
• CID: 5869916
• PubChem ID: 121137610
• Update Time: 2025-10-29

N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• F6438-3202
• AKOS032456810
• N-[[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl]-2-methylsulfanylpyridine-3-carboxamide
• 2034467-26-8
• N-{[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]methyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• N-((4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl)methyl)-2-(methylthio)nicotinamide

• Inchi： 1S/C14H18N6O2S/c1-20(2)13-17-10(18-14(19-13)22-3)8-16-11(21)9-6-5-7-15-12(9)23-4/h5-7H,8H2,1-4H3,(H,16,21)
• InChI Key： GNOUGSLDVZWNLS-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCC1N=C(N=C(N=1)N(C)C)OC)=O

Computed Properties

• Exact Mass: 334.12119501g/mol
• Monoisotopic Mass: 334.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Additional information on N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide

Professional Introduction to N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 2034467-26-8)

N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034467-26-8, represents a confluence of structural complexity and functional diversity, making it a subject of intense research interest. The molecular framework of this compound incorporates several key structural motifs, including a pyridine core, a triazine moiety, and various substituents that contribute to its unique chemical and biological properties.

The pyridine ring in N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide serves as a versatile pharmacophore, often found in numerous bioactive molecules. Its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions makes it a valuable component in drug design. Furthermore, the presence of a methylsulfanyl group at the 2-position of the pyridine ring introduces additional functionalality, potentially influencing both the solubility and reactivity of the compound.

The triazine moiety, specifically the 1,3,5-triazin-2-ylmethyl group, is another critical feature of this compound. Triazines are well-known for their stability and versatility in various chemical transformations, making them useful in constructing complex molecular architectures. In this context, the methylation at the 2-position of the triazine ring enhances its reactivity and opens up possibilities for further derivatization. The methoxy group at the 6-position adds another layer of functional diversity, influencing electronic properties and potential interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that can address multiple biological pathways simultaneously. N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide embodies this concept by integrating several pharmacophoric elements into a single molecular entity. This approach has been shown to enhance binding affinity and reduce off-target effects, which are critical factors in drug development.

The synthesis of such complex molecules often involves multi-step organic transformations that require precise control over reaction conditions. The incorporation of the N-{4-(dimethylamino)-6-methoxy} moiety into the pyridine backbone necessitates careful consideration of reaction sequences to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in achieving these objectives.

In terms of biological activity, N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide has shown promise in preliminary studies as a potential lead compound for various therapeutic applications. Its structural features suggest interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents. Additionally, the presence of both basic and acidic functionalities allows for interaction with a wide range of biological targets.

The role of computational chemistry in understanding the properties of complex molecules cannot be overstated. Molecular modeling techniques have been employed to explore the binding modes of N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide with potential biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity. Such information is crucial for optimizing lead compounds towards clinical development.

The future prospects for this compound are promising, with ongoing research aimed at identifying new derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits. As our understanding of complex molecular interactions continues to evolve, compounds like N-{4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-ylmethyl}-2-(methylsulfanyl)pyridine-3-carboxamide will play a pivotal role in shaping the next generation of pharmaceuticals.